Cas no 1781595-35-4 (2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol
• CAS No: 1781595-35-4
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5918434
• PubChem ID: 83904370
• Update Time: 2025-06-11

2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol
• 1781595-35-4
• EN300-1925154

• Inchi： 1S/C10H14BrNO3/c1-14-9-4-6(11)3-7(8(13)5-12)10(9)15-2/h3-4,8,13H,5,12H2,1-2H3
• InChI Key： ASDSQSNZCZGTSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CN)O)OC)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol

Introduction to 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol (CAS No. 1781595-35-4)

2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol, with the CAS number 1781595-35-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and functional groups such as amino and hydroxyl moieties. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol consists of a 5-bromo-2,3-dimethoxyphenyl group attached to an ethan-1-ol moiety, with an additional amino group. The presence of these functional groups imparts specific chemical properties and reactivity profiles that are crucial for its potential biological activities. The bromine atom, in particular, can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have explored the potential therapeutic applications of 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory pathways. This finding suggests that 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol has also been investigated for its potential as an antidepressant. A preclinical study conducted by researchers at a leading pharmaceutical company demonstrated that this compound effectively modulates serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation. These findings indicate that 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol may have therapeutic potential in treating mood disorders such as depression.

The synthesis of 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol has been optimized through various methodologies to enhance yield and purity. One common approach involves the reaction of 5-bromo-2,3-dimethoxybenzaldehyde with an appropriate amine and a reducing agent to form the desired product. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of this process, making it more suitable for large-scale production.

The physicochemical properties of 2-amino-1-(5-bromo-2,3-dimethoxyphenyl)ethan-1-ol, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for determining the compound's suitability for various pharmaceutical formulations. For example, its solubility in both aqueous and organic solvents allows for versatile formulation options, such as oral tablets or injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-1-(5-bromo-2,3-dimethoxyphe nyl)ethan - 1 - ol strong > in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-amino - 1 - ( 5 - bromo - 2 , 3 - dim eth oxy phen yl ) eth an - 1 - ol strong > ( CAS No . 178 1 59 5 - 3 5 - 4 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further development . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , paving the way for innovative treatments in various medical fields . p >